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Compound of Interest

Compound Name: Dinitrosopentamethylenetetramine

Cat. No.: B087232 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of

dinitrosopentamethylenetetramine (DPT), a compound of interest for various industrial

applications. This document compiles available quantitative and qualitative solubility data,

outlines a detailed experimental protocol for solubility determination, and presents a visual

workflow of the experimental process.

Introduction to Dinitrosopentamethylenetetramine
(DPT)
Dinitrosopentamethylenetetramine (CAS No: 101-25-7), commonly known as DPT, is a

chemical compound primarily used as a blowing agent in the production of foamed plastics and

rubber. Its controlled decomposition at elevated temperatures, which releases nitrogen gas,

makes it suitable for creating cellular structures in polymers. Understanding its solubility in

various organic solvents is crucial for its application in polymer processing, formulation

development, and for ensuring safe handling and storage.

Solubility Data
The solubility of DPT in organic solvents ranges from readily soluble in polar aprotic solvents to

slightly soluble or insoluble in nonpolar solvents. The available quantitative data is summarized
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in Table 1. Qualitative solubility descriptions are also provided for a broader range of solvents.

Quantitative Solubility Data
The following table presents the known quantitative solubility of DPT in various organic

solvents at 20°C.

Solvent Chemical Formula
Solubility ( g/100 mL) at
20°C

N,N-Dimethylformamide (DMF) C₃H₇NO 14.7[1]

Acetone C₃H₆O 1.7[1]

Methyl Ethyl Ketone (MEK) C₄H₈O 1.6[1]

Ethanol C₂H₅OH 0.3[1]

Note: The available quantitative data is limited to 20°C. Further experimental investigation is

required to establish a comprehensive temperature-dependent solubility profile.

Qualitative Solubility
DPT's solubility in other organic solvents has been described qualitatively in the literature:

Readily Soluble: Dimethyl sulfoxide (DMSO)[2][3]

Somewhat Soluble: Pyridine, Acetonitrile[2][3][4]

Slightly Soluble: Benzene, Ether, Methanol, Chloroform[2][3][4][5]

Insoluble: Hydrocarbons, Esters[5]

Experimental Protocol for Solubility Determination
The following is a detailed methodology for determining the solubility of DPT in an organic

solvent using the isothermal equilibrium method followed by gravimetric analysis. This method

is suitable for generating precise solubility data.
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Materials and Equipment
Dinitrosopentamethylenetetramine (DPT), analytical grade

Selected organic solvent(s), HPLC grade

Analytical balance (± 0.0001 g)

Thermostatic shaker bath or incubator

Calibrated thermometer or thermocouple

Glass vials with airtight seals (e.g., screw caps with PTFE septa)

Syringe filters (0.22 µm, solvent-compatible)

Volumetric flasks and pipettes

Drying oven

Desiccator

Procedure
Preparation of Saturated Solutions:

Add an excess amount of DPT to a series of glass vials.

Accurately pipette a known volume of the desired organic solvent into each vial.

Securely seal the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a thermostatic shaker bath set to the desired temperature (e.g., 20°C,

30°C, 40°C).

Agitate the vials for a sufficient period to ensure equilibrium is reached (typically 24-48

hours). A preliminary kinetics study can determine the optimal equilibration time.
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Sample Collection and Filtration:

After equilibration, allow the vials to stand undisturbed at the set temperature for at least 4

hours to allow undissolved solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-warmed (to the

experimental temperature) syringe.

Immediately filter the solution through a 0.22 µm syringe filter into a pre-weighed, clean,

and dry collection vial. This step is critical to remove any undissolved micro-particles.

Gravimetric Analysis:

Accurately weigh the vial containing the filtered saturated solution.

Place the vial in a drying oven at a temperature sufficient to evaporate the solvent without

causing decomposition of DPT (e.g., 50-60°C). The oven should be well-ventilated.

Once the solvent has completely evaporated, transfer the vial to a desiccator to cool to

room temperature.

Weigh the vial containing the dry DPT residue.

Repeat the drying and weighing process until a constant weight is achieved.

Calculation of Solubility:

Calculate the mass of the dissolved DPT by subtracting the initial weight of the empty vial

from the final constant weight of the vial with the residue.

Calculate the mass of the solvent by subtracting the mass of the dissolved DPT from the

total mass of the saturated solution.

Express the solubility in grams of DPT per 100 mL of solvent, using the known density of

the solvent at the experimental temperature to convert the mass of the solvent to volume.

Visualization of Experimental Workflow
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The following diagram illustrates the key steps in the experimental protocol for determining the

solubility of DPT.

Experimental Workflow for DPT Solubility Determination

Preparation of Supersaturated Mixture
(Excess DPT in Solvent)

Equilibration
(Thermostatic Shaker Bath)
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Calculation of Solubility
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Click to download full resolution via product page

Caption: Workflow for determining DPT solubility.

Conclusion
This technical guide provides a summary of the current knowledge on the solubility of

dinitrosopentamethylenetetramine in various organic solvents. While some quantitative data

is available, there is a clear need for more extensive studies to determine temperature-

dependent solubility profiles, which would be highly valuable for optimizing industrial processes

involving DPT. The provided experimental protocol offers a robust framework for conducting

such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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